Cas no 2098104-41-5 (5-(Azidomethyl)-1-isopropyl-3-(thiophen-3-yl)-1H-pyrazole)

• Product Name: 5-(Azidomethyl)-1-isopropyl-3-(thiophen-3-yl)-1H-pyrazole
• CAS No: 2098104-41-5
• MF: C₁₁H₁₃N₅S
• MW: 247.319419622421
• CID: 4775978
• Update Time: 2025-10-28

5-(Azidomethyl)-1-isopropyl-3-(thiophen-3-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(azidomethyl)-1-isopropyl-3-(thiophen-3-yl)-1H-pyrazole
• 5-(azidomethyl)-1-propan-2-yl-3-thiophen-3-ylpyrazole
• 5-(Azidomethyl)-1-isopropyl-3-(thiophen-3-yl)-1H-pyrazole

• Inchi： 1S/C11H13N5S/c1-8(2)16-10(6-13-15-12)5-11(14-16)9-3-4-17-7-9/h3-5,7-8H,6H2,1-2H3
• InChI Key： PRSYUHWLQSRVBJ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=C(CN=[N+]=[N-])N(C(C)C)N=1

Computed Properties

• Exact Mass: 247.08916661 g/mol
• Monoisotopic Mass: 247.08916661 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 60.4
• Molecular Weight: 247.32

Additional information on 5-(Azidomethyl)-1-isopropyl-3-(thiophen-3-yl)-1H-pyrazole

Research Briefing on 5-(Azidomethyl)-1-isopropyl-3-(thiophen-3-yl)-1H-pyrazole (CAS: 2098104-41-5)

This research briefing provides an in-depth analysis of the latest advancements and applications of 5-(Azidomethyl)-1-isopropyl-3-(thiophen-3-yl)-1H-pyrazole (CAS: 2098104-41-5), a compound of significant interest in the field of chemical biology and medicinal chemistry. The compound's unique structural features, including the azidomethyl and thiophene moieties, make it a promising candidate for various biomedical applications, such as drug discovery, bioconjugation, and targeted therapy.

Recent studies have highlighted the potential of 5-(Azidomethyl)-1-isopropyl-3-(thiophen-3-yl)-1H-pyrazole as a versatile building block in click chemistry. Its azide functional group enables efficient conjugation with alkynes via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction widely used in bioconjugation and probe development. Researchers have successfully employed this compound to label biomolecules, such as proteins and nucleic acids, for imaging and diagnostic purposes.

In the context of drug discovery, 5-(Azidomethyl)-1-isopropyl-3-(thiophen-3-yl)-1H-pyrazole has been investigated as a scaffold for the development of novel kinase inhibitors. Preliminary in vitro studies suggest that derivatives of this compound exhibit selective activity against specific kinase targets, which are implicated in cancer and inflammatory diseases. Further optimization of the scaffold is underway to improve potency and pharmacokinetic properties.

Another area of interest is the compound's potential in photopharmacology. The thiophene moiety in 5-(Azidomethyl)-1-isopropyl-3-(thiophen-3-yl)-1H-pyrazole has been explored for its photophysical properties, which could be harnessed for light-activated drug delivery systems. Recent experiments have demonstrated that the compound can be modified to respond to specific wavelengths of light, enabling spatiotemporal control of drug activity.

Despite these promising developments, challenges remain in the large-scale synthesis and stability of 5-(Azidomethyl)-1-isopropyl-3-(thiophen-3-yl)-1H-pyrazole. Researchers are actively working on optimizing synthetic routes to improve yield and purity, as well as investigating strategies to enhance the compound's stability under physiological conditions. These efforts are critical for advancing the compound's translational potential.

In conclusion, 5-(Azidomethyl)-1-isopropyl-3-(thiophen-3-yl)-1H-pyrazole (CAS: 2098104-41-5) represents a multifaceted tool in chemical biology and medicinal chemistry. Its applications span from bioconjugation and drug discovery to photopharmacology, underscoring its versatility. Ongoing research aims to address current limitations and unlock its full potential for therapeutic and diagnostic applications.